Phenethicillin(1-)
Overview
Description
Phenethicillin(1-) is a penicillinate anion. It is a conjugate base of a phenethicillin.
Scientific Research Applications
Antibiotic Prophylaxis in Bone Grafting Procedures
Phenethicillin has been evaluated for its efficacy in preventing infections during bone grafting procedures. A study compared the effectiveness of a single dose of phenethicillin versus clindamycin in preventing wound infection in patients undergoing local intraoral bone grafting. The results showed no significant difference between phenethicillin and clindamycin regarding postoperative infection prevention, suggesting phenethicillin's usefulness in such surgical contexts (Lindeboom et al., 2006).
Prevention of Bacterial Infections in Haematological Malignancies
Phenethicillin, combined with ciprofloxacin, was studied for its effectiveness in preventing bacterial infections in patients with high-risk neutropenia due to haematological malignancies. The study found that this combination was as effective as levofloxacin in preventing bacterial infections, highlighting phenethicillin's potential role in prophylactic treatment for immunocompromised patients (Timmers et al., 2007).
Treatment of Guttate Psoriasis Triggered by Perianal Streptococcal Infection
A case study reported the successful use of phenethicillin in treating guttate psoriasis triggered by perianal streptococcal infection in a child. The treatment with phenethicillin, along with mometasone ointment, significantly improved the psoriasis symptoms, suggesting its therapeutic potential in similar dermatological conditions (Garritsen et al., 2017).
Efficacy in Intraoral Bone Grafting Prophylaxis
Another study assessed the efficacy of phenethicillin as a preoperative prophylactic agent in intra-oral bone grafting procedures. The study found a significantly lower risk of infectious complications in patients who received phenethicillin compared to those who received a placebo, supporting its use in preoperative antibiotic prophylaxis (Lindeboom & van den Akker, 2003).
properties
Product Name |
Phenethicillin(1-) |
|---|---|
Molecular Formula |
C17H19N2O5S- |
Molecular Weight |
363.4 g/mol |
IUPAC Name |
(2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenoxypropanoylamino)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
InChI |
InChI=1S/C17H20N2O5S/c1-9(24-10-7-5-4-6-8-10)13(20)18-11-14(21)19-12(16(22)23)17(2,3)25-15(11)19/h4-9,11-12,15H,1-3H3,(H,18,20)(H,22,23)/p-1/t9?,11-,12+,15-/m1/s1 |
InChI Key |
NONJJLVGHLVQQM-JHXYUMNGSA-M |
Isomeric SMILES |
CC(C(=O)N[C@H]1[C@@H]2N(C1=O)[C@H](C(S2)(C)C)C(=O)[O-])OC3=CC=CC=C3 |
Canonical SMILES |
CC(C(=O)NC1C2N(C1=O)C(C(S2)(C)C)C(=O)[O-])OC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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